(E)-N-(3-hydroxyphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide

• IUPAC Name: N-(3-hydroxyphenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C16H12N2O3S3/c19-11-4-1-3-10(7-11)17-14(20)9-18-15(21)13(24-16(18)22)8-12-5-2-6-23-12/h1-8,19H,9H2,(H,17,20)/b13-8+
• InChI Key: XNVCHHRPCPSWHJ-MDWZMJQESA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)NC(=O)CN2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: C1=CC(=CC(=C1)O)NC(=O)CN2C(=O)/C(=C\C3=CC=CS3)/SC2=S
• Molecular Formula: C16H12N2O3S3
• Molecular Weight: 376.5 g/mol
• CAS No.: 637317-94-3

Description

The compound (E)-N-(3-hydroxyphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide belongs to the thioxothiazolidinyl-acetamide class, characterized by a thiazolidinone core with a thioxo group at position 2, a ketone at position 4, and a thiophen-2-ylmethylene substituent at position 5. This structure is hypothesized to influence biological activity, particularly in enzyme inhibition (e.g., urease), and physicochemical properties such as solubility and stability .

Biological Activity

The compound (E)-N-(3-hydroxyphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide is a thiazolidinone derivative that has garnered attention due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including antioxidant, antimicrobial, and anti-inflammatory properties, supported by relevant research findings and data.

Chemical Structure

The compound's structure is characterized by the presence of a thiazolidinone ring, a hydroxyl group on the phenyl moiety, and a thiophenic substituent. The molecular formula can be represented as follows:

$$\text{C}_{14}\text{H}_{12}\text{N}_2\text{O}_3\text{S}_2$$

1. Antioxidant Activity

Recent studies have highlighted the antioxidant potential of thiazolidinone derivatives. For instance, compounds similar to the target compound demonstrated significant inhibition of lipid peroxidation, which is crucial in preventing oxidative stress-related diseases. The antioxidant activity was quantified using the Thiobarbituric Acid Reactive Substances (TBARS) assay.

Compound	EC50 (mM)
Compound 3i	0.565 ± 0.051
Compound 3r	0.708 ± 0.074

These results indicate that modifications in the chemical structure can enhance antioxidant properties significantly .

2. Antimicrobial Activity

The antimicrobial efficacy of the compound has been evaluated against various pathogens. In vitro studies showed that the compound exhibited notable antibacterial and antifungal activities. For example, derivatives with similar thiazolidinone structures have shown activity against Staphylococcus aureus and Escherichia coli, with Minimum Inhibitory Concentrations (MICs) ranging from 32 to 128 µg/mL depending on the specific derivative tested .

3. Anti-inflammatory Activity

The anti-inflammatory properties of thiazolidinone derivatives are attributed to their ability to inhibit pro-inflammatory cytokines and enzymes such as nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). The target compound's structural features suggest potential for similar effects. In one study, derivatives demonstrated IC50 values for NO production inhibition comparable to established anti-inflammatory drugs .

Case Studies

Several case studies have been conducted to evaluate the biological activities of related compounds:

• Antioxidant Evaluation : A study assessed various thiazolidinone derivatives for their antioxidant capacity using different assays, confirming that structural modifications significantly influence their efficacy.
• Antimicrobial Testing : A series of thiazolidinone compounds were tested against fungal strains, revealing that those with electron-donating groups exhibited enhanced antifungal activity against Candida albicans.
• In Silico Studies : Molecular docking studies indicated strong binding affinity of these compounds to target proteins involved in inflammation and oxidative stress pathways, suggesting a mechanism for their biological activities .

Scientific Research Applications

Synthesis of the Compound

The compound can be synthesized through a multi-step process involving the reaction of 3-hydroxyphenyl derivatives with thiazolidinone intermediates. The synthesis typically involves:

• Formation of Thiazolidinone : The initial step involves creating a thiazolidinone framework through the reaction of thioketones with amino acids.
• Condensation Reaction : The resulting thiazolidinone is then subjected to condensation with 3-hydroxyphenyl acetic acid derivatives to yield the target compound.

Anticancer Properties

Research indicates that (E)-N-(3-hydroxyphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide exhibits notable anticancer activity. In vitro studies have demonstrated its effectiveness against various cancer cell lines, including:

Cell Line	Inhibition (%)
A549 (Lung Cancer)	75.99
MCF7 (Breast Cancer)	86.61
HCT116 (Colon Cancer)	67.55

These results suggest that the compound may inhibit cell proliferation and induce apoptosis in cancer cells, making it a candidate for further development as an anticancer agent .

Anti-inflammatory Activity

In silico studies have shown that this compound may act as a potential inhibitor of 5-lipoxygenase (5-LOX), an enzyme involved in inflammatory processes. Molecular docking studies indicated favorable binding interactions, suggesting that it could be developed into an anti-inflammatory drug .

Case Studies

• Antimicrobial Screening : A series of derivatives based on the core structure of (E)-N-(3-hydroxyphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide were evaluated for their antimicrobial properties against various bacterial strains. The results demonstrated significant inhibition against Gram-positive bacteria, indicating potential use as an antimicrobial agent .
• Cytotoxicity Evaluation : A comprehensive study assessed the cytotoxic effects of this compound on different cancer cell lines using the MTT assay. The findings confirmed that modifications to the compound structure could enhance its anticancer activity, highlighting the importance of structure-activity relationships in drug development .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The target compound differs from analogs primarily in its thiophen-2-ylmethylene moiety and 3-hydroxyphenyl group. Key structural analogs and their substituents include:

Compound ID/Ref.	Thiazolidinone Substituent (Position 5)	Acetamide Substituent (N-linked)	Key Features
Target Compound	Thiophen-2-ylmethylene	3-Hydroxyphenyl	Enhanced H-bonding via phenolic -OH; electron-rich thiophene ring
Compound 9	4-Chlorobenzylidene	4-Methoxyphenyl	Electron-withdrawing Cl; methoxy group may improve lipophilicity
Compound 13	5-Nitro-2-furylmethylene	4-Chlorophenyl	Strong electron-withdrawing nitro group; furan ring with lower aromaticity
Compound	4-Methoxyphenylmethylene	2-Hydroxyphenyl	Methoxy vs. hydroxy group; positional isomerism (2- vs. 3-hydroxyphenyl)

Key Observations :

• Thiophene vs. Benzylidene/Furyl : The thiophene ring in the target compound offers moderate electron richness compared to chloro-benzylidene (electron-deficient) or nitro-furyl (highly polarized) groups. This may influence π-π stacking interactions in biological targets .
• 3-Hydroxyphenyl vs.

Inference for Target Compound :

• The 3-hydroxyphenyl group could lower the melting point compared to 4-chlorophenyl analogs due to reduced symmetry .

Spectroscopic and Analytical Data

1H NMR and MS data are critical for structural confirmation. For example:

• Compound 9 : 1H-NMR (DMSO-d6) shows aromatic protons at δ 7.2–8.1 ppm and a singlet for the methoxy group at δ 3.8 ppm.
• Compound : A methoxyphenylmethylene group would exhibit distinct deshielding compared to the target’s thiophene ring.

Target Compound Predictions :

• Thiophene protons expected at δ 6.8–7.5 ppm (split due to coupling).
• The 3-hydroxyphenyl -OH may appear as a broad singlet near δ 9.5–10.0 ppm .

Q & A

Q. What are the recommended synthetic routes for (E)-N-(3-hydroxyphenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide?

• Methodology : The synthesis typically involves a multi-step approach:

Thioxothiazolidinone Core Formation : React thiourea with α-haloketones (e.g., chloroacetone) in ethanol or DMF under reflux to form the thioxothiazolidinone ring .

Thiophenylmethylene Introduction : Condense the intermediate with thiophene-2-carbaldehyde using a base (e.g., sodium hydride) in anhydrous DMF at 60–80°C to achieve stereoselective E-configuration .

Acetamide Coupling : React the product with 3-hydroxyphenylamine via nucleophilic acyl substitution in dichloromethane, using DCC (dicyclohexylcarbodiimide) as a coupling agent .
Key Considerations : Monitor reaction progress via TLC (silica gel, hexane:ethyl acetate 3:1) and purify via column chromatography .

Q. How is the compound characterized structurally?

• Techniques :

• NMR Spectroscopy : $^1H$- and $^13C$-NMR confirm the E-configuration of the thiophenylmethylene group and acetamide linkage (e.g., δ 7.8–8.2 ppm for vinyl protons) .
• Mass Spectrometry : High-resolution ESI-MS validates molecular weight (e.g., [M+H]$^+$ at m/z 447.02) .
• IR Spectroscopy : Peaks at 1680–1700 cm$^{-1}$ (C=O), 1250 cm$^{-1}$ (C=S) .

Advanced Research Questions

Q. How can synthetic yields be optimized for this compound?

• Experimental Design :

• Solvent Screening : Compare polar aprotic solvents (DMF, DMSO) vs. ethanol; DMF increases reactivity but may require post-reaction neutralization .
• Catalyst Optimization : Test bases like NaH, K$_2$CO$_3$, or DBU (1,8-diazabicycloundec-7-ene) for thiophenylmethylene condensation .
• Temperature Gradients : Conduct reactions at 50°C, 70°C, and 90°C to balance yield vs. decomposition (e.g., 70°C optimal for 78% yield) .
  • Data Analysis : Use ANOVA to identify significant factors (e.g., solvent polarity p < 0.05) .

Q. What structure-activity relationships (SAR) are critical for modifying this compound?

• Key Modifications :

• Phenyl Group Substitution : Replace 3-hydroxyphenyl with 4-chlorophenyl () or 4-methoxyphenyl () to alter hydrophobicity and hydrogen-bonding capacity.
• Thiophene vs. Furan : Substitute thiophen-2-ylmethylene with furan-2-ylmethylene to assess electronic effects on bioactivity .
  • Biological Testing : Compare IC$_{50}$ values in enzyme inhibition assays (e.g., COX-2 or α-glucosidase) to correlate substituent effects .

Q. How do contradictory bioactivity results arise in analogs of this compound?

• Case Study :

• Antimicrobial Activity : A 4-chlorophenyl analog () showed MIC 8 µg/mL against S. aureus, while a 3-hydroxyphenyl variant exhibited reduced activity (MIC >32 µg/mL).
• Analysis : The hydroxyl group may increase solubility but reduce membrane permeability. Validate via logP measurements and membrane partitioning assays .
  • Resolution : Use isosteric replacements (e.g., 3-methoxyphenyl) to balance polarity and activity .

Methodological Challenges

Q. What computational methods predict the compound’s reactivity or binding modes?

• Approaches :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to identify reactive sites (e.g., thioxothiazolidinone sulfur as nucleophilic center) .
• Molecular Docking : Simulate binding to COX-2 (PDB: 5KIR) using AutoDock Vina; prioritize poses with hydrogen bonds to Tyr355 and Val523 .
  • Validation : Correlate docking scores with experimental IC$_{50}$ values from enzyme assays .

Q. How can researchers evaluate the compound’s toxicity profile preclinically?

• In Vitro :

• Cytotoxicity : MTT assay on HEK-293 cells (72-hour exposure; CC$_{50}$ >100 µM suggests low toxicity) .
• Genotoxicity : Comet assay to detect DNA strand breaks .
  • In Vivo : Acute toxicity in Swiss albino mice (OECD 423 guidelines; monitor ALT/AST levels for hepatotoxicity) .

Data Interpretation and Reproducibility

Q. Why might NMR spectra show unexpected peaks during characterization?

• Common Issues :

• Tautomerism : Thioxothiazolidinone may exhibit keto-enol tautomerism, causing split peaks. Confirm via $^1H$-NMR in DMSO-d$_6$ .
• Impurities : Residual DMF (δ 2.7–3.0 ppm) or coupling agents. Repurify via recrystallization (ethanol:water 1:1) .

Q. How can batch-to-batch variability in synthesis be minimized?

• Protocol Refinement :

• Stoichiometric Control : Use exact molar ratios (e.g., 1:1.2 for thiourea:α-haloketone) .
• Quality Control : Implement HPLC-PDA (e.g., C18 column, 220 nm) to ensure >95% purity .

Advanced Applications

Q. What pharmacological targets are plausible for this compound?

• Hypotheses :
• Anti-inflammatory : Inhibit COX-2 via thioxothiazolidinone’s thioamide group (analogous to ’s triazole derivatives).
• Anticancer : Target tubulin polymerization (compare with thiophene-containing combretastatin analogs) .
• Validation : Perform kinase profiling (Eurofins Panlabs) and apoptosis assays (Annexin V/PI) .